Cas no 103848-62-0 (Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester)

Benzoic acid, 3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester is a specialized chemical compound featuring a benzoic acid core functionalized with a maleimide group and a sulfonated pyrrolidine ester. This structure imparts reactivity with thiol groups, making it valuable for bioconjugation and polymer modification applications. The sulfonate group enhances water solubility, facilitating use in aqueous systems. The maleimide moiety enables selective bonding under mild conditions, ideal for protein labeling or crosslinking. Its dual functionality and solubility profile make it suitable for advanced material synthesis and biomedical research, offering precise control in covalent attachment strategies. The compound is typically handled under controlled conditions to preserve reactivity.
Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester structure
103848-62-0 structure
Product Name:Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester
CAS No:103848-62-0
MF:C15H10N2O9S
MW:394.312902927399
CID:177979
PubChem ID:124851
Update Time:2025-10-17

Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester
    • m-maleimidobenzoyl-N-hydroxysulfosuccinimide ester
    • 1-((3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl)oxy)-2,5-dioxo-3-pyrrolidinesulfonic acid
    • 1-{[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
    • 3-Pyrrolidinesulfonic acid, 1-((3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl)oxy)-2,5-dioxo-
    • m-Maleimidobenzoyl-N-hydroxysulphosuccinimide ester
    • Sulfo-mbs
    • Sulpho-mbs
    • 1-[3-(2,5-dioxopyrrol-1-yl)benzoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
    • Sulfo-MBS Cross linker
    • 103848-62-0
    • DIYPCWKHSODVAP-UHFFFAOYSA-N
    • Sulfo-MBS Crosslinker
    • Sulfo-MBS Cross-linker
    • 92921-25-0
    • 3-Maleimidobenzoyl-N-hydroxysulphosuccinimide ester sodium salt
    • 3-Maleimidobenzoic acid N-hydroxysulfosuccinimide ester
    • SCHEMBL4289308
    • DTXSID60908634
    • Inchi: 1S/C15H10N2O9S/c18-11-4-5-12(19)16(11)9-3-1-2-8(6-9)15(22)26-17-13(20)7-10(14(17)21)27(23,24)25/h1-6,10H,7H2,(H,23,24,25)
    • InChI Key: DIYPCWKHSODVAP-UHFFFAOYSA-N
    • SMILES: S(C1C(N(C(C1)=O)OC(C1C=CC=C(C=1)N1C(C=CC1=O)=O)=O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 394.0107
  • Monoisotopic Mass: 394.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 839
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164A^2
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.84
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.72
  • PSA: 155.43
  • LogP: 0.28680

Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
2740595-10MG
Sulfo-MBS (m-Maleimidobenzoyl-N-hydroxysulfosuccinimide ester), 95%
103848-62-0 95%
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¥ 486 2022-04-26
BAI LING WEI Technology Co., Ltd.
2740595-50MG
Sulfo-MBS (m-Maleimidobenzoyl-N-hydroxysulfosuccinimide ester), 95%
103848-62-0 95%
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¥ 1945 2022-04-26
BAI LING WEI Technology Co., Ltd.
A012740595-10mg
Benzoic acid,3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 2,5-dioxo-3-sulfo-1-pyrrolidinylester
103848-62-0 95%
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